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Compound of Interest

Compound Name: 3-Benzoyl-7-methoxycoumarin
CAS No.: 64267-12-5
Cat. No.: B023905

Get Quote

\ J

CAS: 64267-12-5 | Formula: C

H
O

| MW: 280.28 g/mol [1]

Executive Summary

3-Benzoyl-7-methoxycoumarin is a bioactive coumarin derivative characterized by a
benzopyrone scaffold substituted with an electron-donating methoxy group at position 7 and an
electron-withdrawing benzoyl group at position 3. This "push-pull" electronic structure confers
significant photophysical properties, making it a potent fluorophore, a photoinitiator for
polymerization, and a chelating ligand for transition metals (Cu, Ni, Zn). In drug development,
its scaffold serves as a pharmacophore for anti-viral (MEKL1 inhibition) and anti-cancer agents,
leveraging its ability to intercalate DNA and inhibit specific kinases.

Synthesis & Reaction Engineering

The industrial and laboratory standard for synthesizing 3-Benzoyl-7-methoxycoumarin is the
Knoevenagel Condensation. This pathway is preferred over the Pechmann condensation for 3-
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acyl derivatives due to higher regioselectivity and milder conditions.

Protocol: Knoevenagel Condensation

Reaction Class: Base-catalyzed Carbonyl Condensation Precursors: 2-Hydroxy-4-
methoxybenzaldehyde (Salicylaldehyde derivative) + Ethyl Benzoylacetate.

Step-by-Step Methodology

¢ Stoichiometry: Combine 2-hydroxy-4-methoxybenzaldehyde (1.0 eq) and ethyl
benzoylacetate (1.0 eq) in ethanol or acetonitrile.

o Catalysis: Add a catalytic amount of piperidine (0.1 eq). The secondary amine acts as a
nucleophilic catalyst, forming an iminium ion intermediate that accelerates the deprotonation
of the

-keto ester.

» Reflux: Heat the mixture to reflux (78-82 °C) for 2—4 hours.

¢ Monitoring: Track consumption of the aldehyde via TLC (Mobile phase: Hexane/Ethyl Acetate
3:1).

o Work-up: Cool to room temperature. The product typically precipitates as a solid.

 Purification: Recrystallize from ethanol or acetic acid to yield needle-like crystals.

Reaction Mechanism Visualization

The following diagram illustrates the catalytic cycle and ring-closure mechanism.
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Figure 1: Synthetic pathway via piperidine-catalyzed Knoevenagel condensation.

Crystallographic & Structural Analysis

While specific unit cell parameters for the 3-benzoyl derivative are often proprietary or

embedded in aggregate databases, its structural behavior is rigorously inferred from its close

homolog 3-acetyl-7-methoxycoumarin and related 3-acylcoumarins.

Molecular Conformation

e Coumarin Core: The bicyclic coumarin system (benzene fused to

-pyrone) is essentially planar.

o 3-Benzoyl Torsion: Unlike the planar core, the benzoyl group at C3 is not coplanar with the

coumarin ring. Steric repulsion between the carbonyl oxygen of the coumarin (C2=0) and

the phenyl ring of the benzoyl group forces a rotation.

o Predicted Torsion Angle: ~45—-60° out of plane.

o Effect: This non-planarity reduces

-conjugation slightly compared to a fully planar system but prevents aggregation-caused
guenching (ACQ) in the solid state, enhancing fluorescence.

Supramolecular Architecture (Crystal Packing)
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The crystal lattice is stabilized by a network of weak non-covalent interactions, critical for its

solubility and bioavailability profile.

Interaction Type

Description

Structural Role

Stacking

Interaction between the
electron-rich phenolic ring and
the electron-deficient pyrone

ring of adjacent molecules.

Forms "molecular pillars" along
the crystallographic short axis

(typically a-axis).

C-H---O Hydrogen Bonds

Weak hydrogen bonds
between the methoxy methyl
hydrogens and the carbonyl

oxygens (C=0).

Links the

-stacked pillars into a 3D

network.[2]

Dipole Alignment

Anti-parallel alignment of the

carbonyl dipoles.

Minimizes electrostatic
repulsion, favoring a
centrosymmetric space group
(typically P2

[c or P-1).

Packing Logic Workflow

The following diagram details the hierarchy of forces assembling the crystal.
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Figure 2: Supramolecular assembly hierarchy from single molecule to crystal lattice.

Spectroscopic Characterization

Validation of the structure is achieved through distinct spectroscopic signatures.[3][4][5][6]

Nuclear Magnetic Resonance (NMR)[3][7][8]
e HNMR (DMSO-d

, 400 MHz):
o 3.84 ppm (s, 3H): Methoxy group (-OCH
).[7]

o 8.35-8.50 ppm (s, 1H): H-4 proton.[7] This singlet is diagnostic for 3-substituted
coumarins; it is deshielded by the adjacent carbonyls.
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o 7.40-7.90 ppm (m, Ar-H): Aromatic protons of the benzoyl and coumarin rings.
e CNMR:

o Distinct carbonyl peaks: Lactone C=0 (~160 ppm) and Ketone C=0 (~190 ppm).

Infrared Spectroscopy (FT-IR)[6][9]

e 1720-1740 cm

: Lactone C=0 stretch (High frequency due to ring strain).

e 1650-1670 cm

: Benzoyl C=0 stretch (Conjugated ketone).

e 1600 cm

: C=C aromatic stretching.

Applications in Drug Development & Materials
Metal Chelation & Biological Activity

The 3-benzoyl-7-methoxycoumarin scaffold acts as a bidentate O,0-donor ligand.
e Mechanism: It coordinates to metal ions (Cu

, Ni

) via the lactone carbonyl oxygen and the benzoyl carbonyl oxygen.

» Utility: These complexes show enhanced DNA binding affinity (intercalation) and cytotoxicity
against cancer cell lines compared to the free ligand. The metal complexation locks the
rotation of the benzoyl group, increasing planarity and intercalation potential.

Photo-Cleavable Protecting Groups

In chemical biology, derivatives of this molecule are used as "caged" compounds. Upon UV
irradiation, the coumarin chromophore absorbs energy and undergoes cleavage, releasing the
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attached drug or effector molecule. The high extinction coefficient of the 7-methoxy variant
makes it efficient for this purpose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Profile: 3-Benzoyl-7-methoxycoumarin].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023905/docs#technical-profile-3-benzoyl-7-
methoxycoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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